Cas no 2171187-72-5 ((3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid)

• Product Name: (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• CAS No: 2171187-72-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5893888
• PubChem ID: 165564212
• Update Time: 2025-06-13

(3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• 2171187-72-5
• (3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid
• EN300-1548672

• Inchi： 1S/C25H28N2O5/c1-16(14-22(28)29)26-23(30)25(12-6-7-13-25)27-24(31)32-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21H,6-7,12-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t16-/m1/s1
• InChI Key： NCYOOEKHWVRGCS-MRXNPFEDSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(N[C@H](C)CC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid

Introduction to (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic Acid (CAS No. 2171187-72-5)

The compound (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid, identified by its CAS number 2171187-72-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a combination of cyclopentyl and fluorenyl moieties, has garnered considerable attention due to its potential in drug discovery and development. The presence of a chiral center at the 3-position enhances its pharmacological relevance, making it a candidate for the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs).

In recent years, the pharmaceutical industry has witnessed a surge in the demand for highly selective and potent therapeutic agents. The unique structural features of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid position it as a promising candidate for various therapeutic applications. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, contributes to the stability and solubility of the compound, facilitating its use in synthetic protocols.

The cyclopentyl formamide moiety within the molecule introduces rigidity, which can be advantageous in terms of binding affinity and metabolic stability. This structural motif has been extensively studied for its role in enhancing drug-like properties, such as lipophilicity and solubility. Additionally, the amine functionality at the 1-position provides a site for further chemical modification, allowing for the development of derivatives with tailored pharmacological profiles.

Recent studies have highlighted the importance of chiral drugs in achieving optimal therapeutic outcomes. The enantiomeric purity of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid is particularly noteworthy, as it ensures minimal side effects and maximal efficacy. This has led to increased interest in asymmetric synthesis methods that can produce high-purity enantiomers efficiently.

The application of computational chemistry and molecular modeling has further advanced the understanding of this compound's interactions with biological targets. These tools have been instrumental in predicting binding affinities and identifying potential drug candidates. For instance, virtual screening techniques have been employed to explore how (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid interacts with enzymes and receptors, providing insights into its mechanism of action.

In addition to its pharmaceutical potential, this compound has shown promise in materials science applications. The fluorenyl group, known for its fluorescence properties, makes it suitable for use in optoelectronic devices and sensors. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to emit light efficiently is highly valued.

The synthesis of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These techniques are critical in ensuring that the final product meets stringent pharmaceutical standards.

Ongoing research continues to uncover new applications for this compound. For example, studies have investigated its potential role in treating neurological disorders by modulating neurotransmitter activity. The unique structural features of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid make it an attractive candidate for developing novel therapeutics that target complex diseases.

The development of new synthetic routes has also been a focus of recent research. Innovations in catalytic systems and green chemistry principles have enabled more efficient and sustainable production methods. These advancements are not only cost-effective but also environmentally friendly, aligning with global efforts to reduce chemical waste.

The role of high-throughput screening (HTS) in identifying promising drug candidates cannot be overstated. By systematically testing thousands of compounds for their biological activity, researchers can rapidly identify molecules like (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid that show potential therapeutic value. This approach has significantly accelerated the drug discovery process over recent decades.

In conclusion, the compound (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2171187-72-5) represents a versatile molecule with broad applications across pharmaceuticals and materials science. Its unique structural features and promising biological activities make it a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases.